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Compound of Interest

1-Hydrazino-3-(methyithio)propan-

Compound Name:
2-ol

Cat. No.: B079740

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for 1-Hydrazino-3-
(methylthio)propan-2-ol (CAS No: 14359-97-8). The information is intended to supplement,
not replace, institutional safety protocols and a thorough understanding of the material's
properties.

Chemical and Physical Properties

1-Hydrazino-3-(methylthio)propan-2-ol is an organic reagent that can be used as a building
block for the synthesis of various organic compounds.[1][2] It is also known as 3-
methylmercapto-2-hydroxy-propyl hydrazine.[1][2]
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Property Value Source
CAS Number 14359-97-8 [11[3]41[5]
Molecular Formula C4H12N20S [1][4]5]16]
Molecular Weight 136.22 g/mol [1][5][6]

Reported as a thick colorless

Appearance liquid or white crystalline [11[7]
powder.

Boiling Point 339.127 °C at 760 mmHg [4]

Density 1.146 g/cm3 [4]

Flash Point 158.898 °C [4]

EINECS Number 238-332-5 [1][4]

Safety and Hazard Information

According to aggregated GHS information, 1-Hydrazino-3-(methylthio)propan-2-ol may
present the following hazards. It is important to note that some reports indicate it does not meet
GHS hazard criteria.[6] However, given its chemical structure (containing a hydrazine moiety),
caution is warranted.

Potential GHS Hazard Statements:

e H302: Harmful if swallowed.[6]

e H312: Harmful in contact with skin.[6]
e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]
e H332: Harmful if inhaled.[6]

Precautionary Statements: Standard precautionary statements for handling hazardous
chemicals should be followed. These include, but are not limited to:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash hands and face thoroughly after handling.[9]

o P280: Wear protective gloves, eye protection, and protective clothing.[8][9]
e P302+P352: IF ON SKIN: Wash with plenty of water.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8][9]

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Experimental Protocols

The following protocols are designed to ensure the safe handling of 1-Hydrazino-3-
(methylthio)propan-2-ol in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following minimum PPE is
recommended:

o Eye Protection: Chemical safety goggles or a face shield.[9]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A lab coat should be worn at all times.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
aerosols or vapors may be generated, a respirator may be necessary.[9]

Handling and Storage Protocol

Handling:

o Ensure a safety shower and eyewash station are readily accessible.
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Handle 1-Hydrazino-3-(methylthio)propan-2-ol exclusively within a certified chemical fume
hood to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use compatible labware (e.g., glass, PTFE).

Keep away from heat, sparks, and open flames.[8]

Ground all equipment when transferring large quantities to prevent static discharge.
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

o Store away from incompatible materials, such as strong oxidizing agents.[9]

e The storage area should be clearly labeled with the chemical name and hazard warnings.

Spill and Emergency Procedures

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.
Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not allow the spilled material to enter drains or waterways.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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« If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of
soap and water for at least 15 minutes.[9] Seek medical attention if irritation persists.

 Ifin Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[9] Remove contact lenses if present and easy to do.[9]
Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

Dispose of 1-Hydrazino-3-(methylthio)propan-2-ol and any contaminated materials in
accordance with all applicable federal, state, and local regulations for hazardous waste. Do not
dispose of down the drain.

Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1-Hydrazino-3-
(methylthio)propan-2-ol in a research environment.

Caption: Workflow for the safe handling of 1-Hydrazino-3-(methylthio)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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